Cas no 94-46-2 (Isopentyl benzoate)

Isopentyl benzoate structure
Isopentyl benzoate structure
Isopentyl benzoate
94-46-2
C12H16O2
192.254243850708
MFCD00026515
34748
87563273

Isopentyl benzoate Properties

Names and Identifiers

    • Isopentyl benzoate
    • Benzoic acid isoamyl ester
    • 3-methyl-1-butanol benzoate
    • benzoic acid isopentyl ester
    • Isoamyl Benzoate
    • 3-methylbutyl benzoate
    • Isoamyl-benzoate
    • 3-methyl-1-butano benzoate
    • benzoic acid, isopentyl ester
    • Isopentyl alcohol, benzoate
    • 1-Butanol, 3-methyl-, benzoate
    • 1-(3-Methyl)butyl benzoate
    • 3-Methyl-1-butyl benzoate
    • Benzoic acid, 1-(3-methyl)butyl ester
    • Benzoic acid, 3-methylbutyl ester
    • Isoamyl benzoate (natural)
    • 1-Butanol, 3-methyl-, 1-benzoate
    • FEMA No. 2058
    • Isopentyl alcohol, benzoate (6CI,8CI)
    • 0AY72CK43K
    • benzo
    • 1-Butanol, 3-methyl-, benzoate (9CI)
    • Isopentyl alcohol, benzoate (6CI, 8CI)
    • iso-Amyl benzoate
    • iso-Pentyl benzoate
    • NSC 9284
    • +Expand
    • MFCD00026515
    • MLLAPOCBLWUFAP-UHFFFAOYSA-N
    • 1S/C12H16O2/c1-10(2)8-9-14-12(13)11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3
    • O=C(C1C=CC=CC=1)OCCC(C)C
    • 1946447

Computed Properties

  • 192.11500
  • 0
  • 2
  • 5
  • 192.11503
  • 14
  • 169
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 3.8
  • nothing
  • 0
  • 26.3

Experimental Properties

  • 2.88950
  • 26.30000
  • 5113
  • n20/D 1.494(lit.)
  • 262°C(lit.)
  • >230 °F
  • 2058 | ISOAMYL BENZOATE
  • Colorless to yellowish liquid, with aromas of fruit and Longwu.
  • Insoluble in water, miscible with alcohol, ether and other organic solvents. It has great solubility in oil and wax, and can dissolve rosin, glyceryl triacetin ester, coumarin resin, etc. It has little solubility in nitrocellulose, cellulose acetate, shellac, etc. Glycerine alkyd resin is insoluble.
  • 0.99 g/mL at 25 °C(lit.)

Isopentyl benzoate Security Information

  • DH3078000
  • 2
  • S24/25
  • H316
  • P332+P313
  • warning

Isopentyl benzoate Customs Data

  • 2916310090

  • China Customs Code:

    2916310090

    Overview:

    2916310090 Other benzoic acids and their salts and esters. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916310090 other benzoic acid and its salts and esters.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Isopentyl benzoate Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003RIU-25g
Isopentyl benzoate
 94-46-2 98%
25g
 $6.00 2024-04-19
A2B Chem LLC
AB74838-25g
Isoamyl benzoate
 94-46-2 98%
25g
 $6.00 2024-07-18
Aaron
AR003RR6-25g
Isopentyl benzoate
 94-46-2 98%
25g
 $6.00 2024-07-18
abcr
AB137181-25 g
Benzoic acid isoamyl ester, 98%; .
 94-46-2 98%
25g
 €43.60 2023-05-09
Ambeed
A607276-25g
Isoamyl Benzoate
 94-46-2 98%
25g
 $7.0
eNovation Chemicals LLC
D279558-100ml
Isopentyl benzoate
 94-46-2 97%
100ml
 $200 2022-09-09
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
I157720-100g
Isopentyl benzoate
 94-46-2 >98.0%(GC)
100g
 ¥119.90 2023-09-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1224867-500g
Isoamyl Benzoate
 94-46-2 98%
500g
 ￥679.00 2024-04-24
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
I12880-100g
Isopentyl benzoate
 94-46-2 ≥98%
100g
 ¥542.0 2023-09-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
I859099-500g
Isoamyl Benzoate
 94-46-2 ≥98%
500g
 ￥508.00 2022-01-10

Isopentyl benzoate Synthesis

Synthetic Circuit 1

123-51-3 123-51-3
65-85-0 65-85-0
94-46-2 94-46-2
Reaction Conditions
1.1 Catalysts: 1-Octanesulfonic acid, 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluoro-, scand… Solvents: Isoamyl alcohol ,  Perfluorodecalin ;  6 h, 100 °C
Reference
Esterification of fluorous biphasic system catalyzed by rare earth(III) perfluorooctanesulfonates
Yi, Wen-Bin; Cai, Chun, Youji Huaxue, 2005, 25(11), 1434-1436

Synthetic Circuit 2

58303-59-6 58303-59-6
94-46-2 94-46-2
Reaction Conditions
1.1 Catalysts: 2,4,6-Trimethylpyridine ,  2,2-Bis(tert-butylperoxy)butane ,  tert-Dodecyl mercaptan Solvents: Octane
Reference
Radical-chain redox rearrangement of cyclic benzylidene acetals to benzoate esters in the presence of thiols
Roberts, B. P.; Smits, T. M., Tetrahedron Letters, 2001, 42(1), 137-140

Synthetic Circuit 3

451-40-1 451-40-1
110-46-3 110-46-3
94-46-2 94-46-2
622-32-2 622-32-2
622-31-1 622-31-1
Reaction Conditions
1.1 Reagents: Potassium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ;  2 min, cooled; 15 min, -78 °C
1.2 30 min, -78 °C; 4 h, -78 °C → 0 °C
Reference
Enolate-Based Regioselective Anti-Beckmann C-C Bond Cleavage of Ketones
Masek, Tomas; Jahn, Ullrich, Journal of Organic Chemistry, 2021, 86(17), 11608-11632

Synthetic Circuit 4

5205-11-8 5205-11-8
94-46-2 94-46-2
Reaction Conditions
1.1 Reagents: Ethanol ,  Phenylsilane Catalysts: Thiophenol ,  Iron(III) acetylacetonate Solvents: 1-Propanol ;  46 h, 23 °C
Reference
Hydrogenation of Alkenes via Cooperative Hydrogen Atom Transfer
Kattamuri, Padmanabha V. ; West, Julian G., Journal of the American Chemical Society, 2020, 142(45), 19316-19326

Synthetic Circuit 5

65-85-0 65-85-0
123-51-3 123-51-3
94-46-2 94-46-2
Reaction Conditions
1.1 Reagents: 1H-Imidazolium, 3-[2-[(chloromethylene)methylammonio]ethyl]-1-methyl-, chloride,… Solvents: Dichloromethane ;  10 °C; 45 min, 10 °C
1.2 Solvents: Dichloromethane ;  25 °C; 15 min, 25 °C
Reference
Ionic liquid based Vilsmeier reagent as an efficient reagent for esterification of alcohols and carboxylic acids
Hullio, Ahmed Ali; Mastoi, G. M.; Imran, Hassan, International Journal of Organic Chemistry, 2018, 8(1), 125-134

Synthetic Circuit 6

123-51-3 123-51-3
65-85-0 65-85-0
94-46-2 94-46-2
Reaction Conditions
1.1 Catalysts: Pyridinium, 1-(phenylmethyl)-, phosphate (1:1) ;  15 min, 80 - 110 °C
Reference
Solvent-free synthesis of benzoic esters and benzyl esters in novel Bronsted acidic ionic liquids under microwave irradiation
Li, Xinzhong; Eli, Wumanjiang; Li, Gang, Catalysis Communications, 2008, 9(13), 2264-2268

Synthetic Circuit 7

123-51-3 123-51-3
65-85-0 65-85-0
94-46-2 94-46-2
Reaction Conditions
1.1 Catalysts: Titanium sulfate (Ti(SO4)2) ;  3 h, 132 °C
Reference
New green technology: synthesis of isoamyl benzoate catalyzed by titanium sulfate
Deng, Bin; Li, Qiangguo; Hu, Zhengshui, Baoji Wenli Xueyuan Xuebao, 2003, 23(1), 30-32

Synthetic Circuit 8

123-51-3 123-51-3
65-85-0 65-85-0
94-46-2 94-46-2
Reaction Conditions
Reference
Improved process for synthesizing isoamyl benzoate by direct esterification
Li, Xiuyu; Hua, Yuanyuan; Cao, Ming, Guangzhou Huagong, 2000, 28(4), 4-5

Synthetic Circuit 9

123-51-3 123-51-3
98-88-4 98-88-4
94-46-2 94-46-2
Reaction Conditions
1.1 Catalysts: Copper(4+), [1,8,15,22-tetramethyl-29H,31H-tetrapyrido[2,3-b:2′,3′-g:2′′,3′′-l:2… Solvents: Acetonitrile ;  23 h, reflux
Reference
Chemoselective protocol for O-acylation with a new catalyst
Akhlaghinia, Batool; Safaei, Elham; Larki, Paria, Trends in Organic Chemistry, 2010, 14, 93-106

Synthetic Circuit 10

123-51-3 123-51-3
65-85-0 65-85-0
94-46-2 94-46-2
Reaction Conditions
1.1 Catalysts: Silica ,  Titanium sulfate (Ti(SO4)2) ;  90 min, 140 °C
Reference
Synthesis of isoamyl benzoate catalyzed by Ti(SO4)2/SiO2
Zhang, Fu-juan; Zhang, Hong-yu; Sheng, Shu-ling; Zhang, Xiang-yu, Gongye Cuihua, 2004, 12(11), 24-26

Synthetic Circuit 11

123-51-3 123-51-3
65-85-0 65-85-0
94-46-2 94-46-2
Reaction Conditions
1.1 Catalysts: 1-Octanesulfonic acid, 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluoro-, ytter… Solvents: Toluene ,  Perfluorodecalin ;  5 min, rt; 6 h, 100 °C; 100 °C → rt
Reference
Polymer-supported ytterbium perfluorooctanesulfonate [Yb(OPf)3]: A recyclable catalyst for organic reactions
Yi, Wen-Bin; Cai, Chun, Journal of Fluorine Chemistry, 2008, 129(6), 524-528

Synthetic Circuit 12

123-51-3 123-51-3
65-85-0 65-85-0
94-46-2 94-46-2
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Permanganic acid (HMnO4), potassium salt (1:1) Catalysts: Graphite ;  2 h, reflux
Reference
A novel method for the synthesis of carboxylic esters catalyzed by expandable graphite
Zhang, Ying Qun; Wang, Chun; Li, Gui Shen, Chinese Chemical Letters, 2003, 14(1), 17-19

Synthetic Circuit 13

123-51-3 123-51-3
65-85-0 65-85-0
94-46-2 94-46-2
Reaction Conditions
1.1 Reagents: Water Solvents: Toluene
Reference
Synthesis of isoamyl benzoate catalyzed by tungstosilicic acid
Liu, Xinhe; Wang, Xueqin, Huagong Shikan, 2000, 14(6), 30-32

Synthetic Circuit 14

58303-59-6 58303-59-6
94-46-2 94-46-2
Reaction Conditions
1.1 Reagents: Dimethyl disulfide Solvents: Benzene ;  24 h, rt
Reference
Bis(pentafluorophenyl) disulfide as a hydrogen abstractor and an electron acceptor from the resulting radical intermediate
Tada, Masaru; Katayama, Emi; Sakurai, Naoto; Murofushi, Keita, Tetrahedron Letters, 2004, 45(1), 17-19

Synthetic Circuit 15

123-51-3 123-51-3
65-85-0 65-85-0
94-46-2 94-46-2
Reaction Conditions
1.1 Catalysts: Ammonium ferric sulfate dodecahydrate Solvents: Isoamyl alcohol ;  3 h, reflux
Reference
Preparation of isoamyl benzoate using ammonium ferric sulfate dodecahydrate as a catalyst
Yang, Xiaolin; Li, Yunshan, Huagong Shikan, 2006, 20(4), 40-41

Synthetic Circuit 16

5205-04-9 5205-04-9
94-46-2 94-46-2
Reaction Conditions
1.1 Reagents: Phenylsilane ,  Triethylsilyl chloride ,  Zinc Catalysts: Cyclopentadienyltitanium trichloride Solvents: 1,4-Dioxane ;  6 h, 60 °C
Reference
Ti-Catalyzed Dehydroxylation of Tertiary Alcohols
Lin, Quan; Tong, Weiqi ; Shu, Xing-Zhong ; Chen, Yunrong, Organic Letters, 2022, 24(46), 8459-8464

Synthetic Circuit 17

123-51-3 123-51-3
98-88-4 98-88-4
94-46-2 94-46-2
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  0 °C; overnight, rt
1.2 Reagents: Water
Reference
Benzoates as photosensitization catalysts and auxiliaries in efficient, practical, light-powered direct C(sp3)-H fluorinations
Yakubov, Shahboz; Stockerl, Willibald J.; Tian, Xianhai; Shahin, Ahmed; Mandigma, Mark John P.; et al, Chemical Science, 2022, 13(47), 14041-14051

Synthetic Circuit 18

123-51-3 123-51-3
532-32-1 532-32-1
94-46-2 94-46-2
Reaction Conditions
1.1 Reagents: 1H-Imidazolium, 3-[2-[(chloromethylene)methylammonio]ethyl]-1-methyl-, chloride,… Solvents: Dichloromethane ;  25 °C
1.2 1.2 h, 25 °C
Reference
Ionic Liquid Based Vilsmeier Reagent as a Substitute for Mitsunobu Reagent: Direct Conversion of Alcohols into Different Compounds under Ionic Liquid Conditions
Hullio, Ahmed Ali; Mastoi, G. M., International Journal of Chemistry (Toronto, 2013, 5(3), 57-69

Synthetic Circuit 19

2268705-27-5 2268705-27-5
94-46-2 94-46-2
Reaction Conditions
1.1 Reagents: Diphenylsilane ,  Magnesium chloride Catalysts: 2-(2′-Pyridyl)benzimidazole ,  Zinc ,  Nickel dichloride Solvents: Dimethylacetamide ;  8 h, 60 °C
Reference
Hydrogenation reduction method of tertiary alkyl alcohol in presence of zinc powder/magnesium chloride
, China, , ,

Synthetic Circuit 20

64548-92-1 64548-92-1
123-51-3 123-51-3
94-46-2 94-46-2
Reaction Conditions
1.1 Solvents: Water ;  15 - 30 min, rt
Reference
N-Benzoyl-4-dimethylaminopyridinium Chloride: A Lewis Base Adduct for Efficient Poly and Monobenzoylation
Shekunti, Ravi Kumar; Tangalipalli, Swathi; Dhonthulachitty, Chiranjeevi; Kothakapu, Sridhar Reddy; Annapurna, Padmavathi Devarakonda; et al, ChemistrySelect, 2022, 7(41),

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